3-(3-Hydroxyphenyl)pyridine-4-carboxylic acid
Overview
Description
“3-(3-Hydroxyphenyl)pyridine-4-carboxylic acid” is a chemical compound that has gained significant attention in various fields of research and industry. It is used in the preparation of chelating agents for iron and aluminum .
Synthesis Analysis
An efficient synthetic approach to “3-(3-Hydroxyphenyl)pyridine-4-carboxylic acid” has been developed on the basis of “1,2,4-triazine” methodology . The title compound is of practical interest, in particular for the preparation of metal–organic frameworks (MOF) .Molecular Structure Analysis
The molecular structure of “3-(3-Hydroxyphenyl)pyridine-4-carboxylic acid” is complex. X-ray structural analysis showed that picolinic acid exists in 1 as a zwitterion. In turn, pyridine carboxylic acids in 2 and 3 are in a cationic form .Chemical Reactions Analysis
The chemical reactions involving “3-(3-Hydroxyphenyl)pyridine-4-carboxylic acid” are complex and varied. For example, squaric acid (3,4-dihydroxycyclobut-3-ene-1,2-dione) was used as a coformer to pyridine carboxylic acid cocrystallization .Physical And Chemical Properties Analysis
The physical and chemical properties of “3-(3-Hydroxyphenyl)pyridine-4-carboxylic acid” are unique. It is soluble in methanol and slightly soluble in water . All isomers share the molecular weight 123,11 g/mol and the chemical formula C6H5NO2 .Scientific Research Applications
Nanomaterials and Hybrid Systems
Researchers have functionalized nanoparticles with 1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid:
- Characterization : Employing techniques like FT-IR, TEM, SEM, and VSM to study these hybrid materials .
Tautomeric Forms
1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid exists in both keto and enol tautomeric forms. The hydroxy group serves as the keto tautomer, which can influence its reactivity and properties .
Safety and Hazards
properties
IUPAC Name |
3-(3-hydroxyphenyl)pyridine-4-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9NO3/c14-9-3-1-2-8(6-9)11-7-13-5-4-10(11)12(15)16/h1-7,14H,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RUIBNXQYGRRCAH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)O)C2=C(C=CN=C2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10686955 |
Source
|
| Record name | 3-(3-Hydroxyphenyl)pyridine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10686955 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-Hydroxyphenyl)pyridine-4-carboxylic acid | |
CAS RN |
1258625-15-8 |
Source
|
| Record name | 3-(3-Hydroxyphenyl)pyridine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10686955 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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